Cas no 5391-69-5 (Dodecanoic acid,2-(butylamino)-1-methyl-2-oxoethyl ester)

• Product name: Dodecanoic acid,2-(butylamino)-1-methyl-2-oxoethyl ester
• CAS No: 5391-69-5
• MF: C₁₉H₃₇NO₃
• MW: 327.50198
• CID: 381479
• PubChem ID: 220430

Dodecanoic acid,2-(butylamino)-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,2-(butylamino)-1-methyl-2-oxoethyl ester
• [1-(butylamino)-1-oxopropan-2-yl] dodecanoate
• 2-lauroyloxy-propionic acid butylamide
• 2-Lauroyloxy-propionsaeure-butylamid
• AGN-PC-00LHVO
• CTK3B9841
• N-butyl-2-(1-methylethyl)pyrrolidine
• N-butyl-2-isopropylpyrrolidine
• N-Butyl-2-lauroyloxy-propionamid
• Pyrrolidine, 1-butyl-2-(1-methylethyl)-
• NSC3189
• 5391-69-5
• NSC-3189

• Inchi： InChI=1S/C19H37NO3/c1-4-6-8-9-10-11-12-13-14-15-18(21)23-17(3)19(22)20-16-7-5-2/h17H,4-16H2,1-3H3,(H,20,22)
• InChI Key： ISFZOGMBOFWRMU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OC(C)C(=O)NCCCC

Computed Properties

• Exact Mass: 327.27751
• Monoisotopic Mass: 327.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 5.14620